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Compound of Interest

Compound Name: Calystegine C1

CAS No.: 156705-04-3

Cat. No.: B1226956

Get Quote

Welcome to the technical support center for Calystegine C1. This guide is designed for

researchers, scientists, and drug development professionals to provide expert insights and

practical solutions for handling Calystegine C1, a potent glycosidase inhibitor. As a

polyhydroxylated nortropane alkaloid, its unique chemical structure presents specific solubility

challenges that, when properly understood, can be easily overcome.[1][2][3] This document

provides in-depth, field-proven troubleshooting advice and detailed protocols to ensure the

success of your experiments.

Section 1: Core Properties and Solubility Overview
A foundational understanding of Calystegine C1's physicochemical properties is critical for its

effective use. The molecule's multiple hydroxyl groups make it highly polar, while its nortropane

nitrogen atom provides a basic character, which is the key to manipulating its solubility.[1][4]

Table 1: Physical and Solubility Properties of Calystegine C1
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Property Value Source

Chemical Formula C₇H₁₃NO₅ [2][4]

Molecular Weight 191.18 g/mol [2][4]

Appearance White to off-white solid N/A

pKa (Strongest Basic) ~7.92 (Predicted) [1]

XLogP3 -3.4 [4][5]

Predicted Water Solubility 837 g/L

Qualitative Solubility

High water solubility,

particularly in aqueous

methanol/ethanol

[6]

| Recommended Storage | 2°C - 8°C (Solid) |[2] |

Section 2: Frequently Asked Questions (FAQs)
This section addresses the most common questions our team receives regarding Calystegine
C1.

Q1: What is the best solvent for dissolving Calystegine C1?

Due to its highly polar structure, characterized by six hydrogen bond donors/acceptors and a

low XLogP3 value of -3.4, the recommended primary solvent is water.[4][5] Many researchers

successfully use aqueous buffers, or co-solvent systems like methanol/water or ethanol/water,

especially during extraction from natural sources.[6] For cell-based assays where sterility is

paramount, sterile water or a buffered saline solution (e.g., PBS) is preferred.

Q2: I am struggling to dissolve Calystegine C1 in neutral (pH 7.0-7.4) water. What am I doing

wrong?

This is the most common challenge and stems directly from the compound's chemistry.

Calystegine C1 is a basic alkaloid.[1] At neutral or alkaline pH, its basic nitrogen is primarily in

a neutral, free-base form, which is less soluble. To achieve maximum aqueous solubility, you

must reduce the pH of the solvent.
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The Causality: By acidifying the water (e.g., to pH 4-5), you donate a proton (H⁺) to the basic

nitrogen atom on the nortropane ring. This creates a protonated, cationic form of the molecule,

which is essentially an in situ salt. This salt form is vastly more soluble in water. The predicted

pKa of ~7.92 suggests that at any pH below this value, the soluble, protonated form will be

favored.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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